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Compound of Interest

Compound Name: BI-167107

Cat. No.: B606075

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals engaged in the handling of BI-167107. Adherence to these
protocols is essential for ensuring personal safety and maintaining experimental integrity.

BI-167107 is a potent, high-affinity full agonist for the 32 adrenergic receptor (B2AR)[1][2]. Due
to its potency, it requires careful handling to prevent accidental exposure. The Safety Data
Sheet (SDS) classifies BI-167107 as harmful if swallowed and very toxic to aquatic life with
long-lasting effects[3].

Hazard Identification and Personal Protective
Equipment (PPE)

The primary defense against exposure to potent compounds like BI-167107 is the consistent
and correct use of appropriate PPE. The following table summarizes the mandatory PPE for
handling this compound.
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Activity

Required PPE

Specifications & Rationale

Receiving and Unpacking

* Double Nitrile Glovese Lab

Coate Safety Glasses

Inspect container for damage
upon receipt. Double gloving
provides an extra layer of
protection against

contamination[4][5].

Weighing and Aliquoting (Solid

Form)

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Gogglese Respiratory
Protection

All handling of solid BI-167107
must occur in a certified
chemical fume hood to prevent
inhalation of dust. A NIOSH-
approved respirator (e.g., N95)

is recommended.

Solution Preparation and

Handling

* Double Nitrile Glovese Lab

Coate Safety Goggles

Protects against splashes and
direct contact with the
compound in solution. Change
gloves immediately if

contaminated.

Waste Disposal

* Double Nitrile Glovese Lab

Coate Safety Goggles

Prevents exposure during the
handling and disposal of

contaminated materials.

Operational Plan: From Receipt to Disposal

A systematic workflow is critical to minimize exposure risk and ensure safe handling of BI-

167107.
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Preparation Phase

Receiving:
Inspect container for damage

tore securely

Storage:
Powder: -20°C
In Solvent: -80°C

Proceed to handling

Handling Phase éin Fume Hood)

Weighing Solid:
Use precision balance,
avoid dust generation

i

Solution Preparation:
Slowly add solvent (e.g., DMSO)

i

Dissolution:
Cap vial securely,
vortex or sonicate

Dispose of solid waste Dispose of liquid waste

Disposal Phase

y

Liquid Waste:
Unused solutions

Solid Waste:
Contaminated disposables
(gloves, tips, vials)

: :

Collection:
Place in labeled hazardous
waste containers

Click to download full resolution via product page

Caption: Workflow for Safe Handling of BI-167107.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b606075?utm_src=pdf-body-img
https://www.benchchem.com/product/b606075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Experimental Protocols

Storage:

e Upon receipt, store the powdered compound at -20°C in a tightly sealed container in a cool,
well-ventilated area.

o Stock solutions should be stored at -80°C to maintain stability.
Protocol for Preparing a Stock Solution:

» Preparation: Don all required PPE (double nitrile gloves, lab coat, safety goggles). Prepare
the workspace within a certified chemical fume hood by laying down absorbent bench paper.
Allow the vial of BI-167107 powder to equilibrate to room temperature before opening to
prevent condensation.

e Weighing: Using a precision balance inside the fume hood, carefully weigh the desired
amount of the solid compound. Use dedicated spatulas and weighing boats to avoid cross-
contamination. Handle the solid carefully to minimize dust formation.

o Solvent Addition: Slowly add the appropriate solvent (e.g., DMSO) to the vial containing the
solid BI-167107 to avoid splashing.

o Dissolution: Securely cap the vial and vortex or sonicate as needed to ensure the compound
is completely dissolved.

¢ Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile tubes.
Clearly label each aliquot and store at -80°C.

Disposal Plan:

All waste materials contaminated with BI-167107 must be treated as hazardous chemical
waste.

e Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other
disposable materials that have come into contact with the compound. These items should be
placed in a designated, sealed, and clearly labeled hazardous waste container.
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o Liquid Waste: Collect all unused solutions containing BI-167107 in a designated, sealed, and
clearly labeled hazardous liquid waste container. Do not pour down the drain.

» Final Disposal: Dispose of all waste containers through an approved waste disposal plant,
following all local and institutional regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. medchemexpress.com [medchemexpress.com]

e 3.BI 167107|1202235-68-4|MSDS [dcchemicals.com]
¢ 4. benchchem.com [benchchem.com]

e 5. benchchem.com [benchchem.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling BI-
167107]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606075#personal-protective-equipment-for-handling-
bi-167107]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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